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Compound of Interest

Compound Name: Physcion 8-glucoside

Cat. No.: B150473 Get Quote

An In-Depth Technical Guide to Physcion 8-O-β-D-glucopyranoside for Researchers and Drug

Development Professionals

Introduction
Physcion 8-O-β-D-glucopyranoside (PG) is a naturally occurring anthraquinone glycoside that

has garnered significant attention within the scientific community.[1][2] As a bioactive

constituent isolated from various medicinal plants, including Rumex japonicus Houtt and the

roots of Chinese rhubarb (Rheum officinale), it represents a promising candidate for therapeutic

development.[3][4] Unlike its aglycone form, physcion, the glycosidic moiety of PG significantly

influences its solubility and pharmacokinetic profile. Emerging research has illuminated its

diverse pharmacological activities, ranging from anti-inflammatory and anti-sepsis properties to

potent anti-cancer effects with minimal adverse effects reported.[1][2][5] This guide provides a

comprehensive technical overview of Physcion 8-O-β-D-glucopyranoside, synthesizing current

knowledge on its chemical properties, biological mechanisms, and essential experimental

protocols to support its investigation and application in a research and drug development

context.

Core Chemical and Physical Identity
Accurate identification is the cornerstone of reproducible research. Physcion 8-O-β-D-

glucopyranoside is a derivative of physcion, an anthraquinone, where a β-D-glucopyranosyl

unit is attached at the C-8 position via an O-glycosidic bond. It is important for researchers to

note that while the CAS number 23451-01-6 is most consistently associated with this specific
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isomer in commercial and research databases, other CAS numbers, such as 26296-54-8, may

be used for closely related isomers or in different databases; careful verification is always

recommended.[3][6][7][8]

Key Properties Summary
The fundamental physicochemical properties of Physcion 8-O-β-D-glucopyranoside are

summarized below. These parameters are critical for designing experimental conditions,

including solvent selection for assays and formulation development.

Property Value Source(s)

CAS Number 23451-01-6 [3][9][10]

Molecular Formula C₂₂H₂₂O₁₀ [3][7][10]

Molecular Weight 446.40 g/mol [3][9][11]

Appearance
Light yellow to yellow

solid/powder
[3][8]

Melting Point 235°C [4][8]

Solubility

Soluble in DMSO, Methanol,

Ethanol; Slightly soluble in

water.

[4][8][12][13]

Biological Activities and Mechanisms of Action
Physcion 8-O-β-D-glucopyranoside exerts a wide spectrum of biological effects, with its anti-

cancer and anti-inflammatory activities being the most extensively studied.[1][2] Understanding

the underlying mechanisms is crucial for identifying potential therapeutic targets and designing

robust in-vitro and in-vivo studies.

Anti-Cancer Activity
The anti-neoplastic properties of PG are multifaceted, involving the regulation of numerous

cellular signaling pathways that govern cell proliferation, survival, and metastasis.[1][2]
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Induction of Apoptosis and Cell Cycle Arrest: Studies have demonstrated that PG can induce

apoptosis (programmed cell death) and cause cell cycle arrest in various cancer cell lines,

including non-small cell lung cancer (NSCLC) and ovarian cancer.[3][14] This is a critical

mechanism for eliminating malignant cells.

Modulation of Signaling Pathways: PG has been shown to upregulate Peroxisome

Proliferator-Activated Receptor γ (PPARγ), a nuclear receptor that plays a role in tumor

suppression.[14] The activation of PPARγ by PG is a key event leading to its anti-tumor

effects in NSCLC cells.[14]

MicroRNA Regulation: In ovarian cancer models, PG has been found to exhibit anti-growth

and anti-metastatic activities by downregulating miR-25, a microRNA implicated in cancer

progression.[3][9]

The diagram below illustrates the established mechanism of PG in non-small cell lung cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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